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Compound of Interest

Compound Name: 2-Propoxyethanol

Cat. No.: B165432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-propoxyethanol
(also known as ethylene glycol monopropyl ether or Propyl CELLOSOLVE™) in water and a

range of common organic solvents. The information is compiled from various scientific and

technical sources to support its application in research, development, and manufacturing.

Core Concept: Solubility Profile of 2-
Propoxyethanol
2-Propoxyethanol (CAS No. 2807-30-9) is a glycol ether, a class of solvents known for their

excellent solvency characteristics.[1][2][3] Its molecular structure, containing both a polar

hydroxyl group and a less polar ether linkage with a propyl group, allows it to be an effective

solvent for a wide variety of substances and to be miscible with both polar and non-polar

solvents.[4][5]

Data Presentation: Quantitative Solubility
The solubility of 2-propoxyethanol is most often described in terms of miscibility, indicating

that it can be mixed in all proportions to form a homogeneous solution.

Table 1: Solubility of 2-Propoxyethanol in Water
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Solvent Temperature
Solubility/Miscibilit
y

Data Type

Water 20 °C 100% by volume Quantitative

Water Ambient Miscible Qualitative

Water 25 °C 191 g/L Quantitative

Note on Water Solubility Data: While the majority of sources indicate that 2-propoxyethanol is
fully miscible with water, one source provides a specific solubility value of 191 g/L at 25°C.[5]

This value may represent a specific experimental result or could be an outlier, as the

consensus from multiple other sources is complete miscibility.[6][7][8][9][10]

Table 2: Solubility and Miscibility of 2-Propoxyethanol in
Organic Solvents

Solvent Class Specific Solvent
Solubility/Miscibilit
y

Data Type

Alcohols

Methanol, 1-Propanol,

2-Propanol, 1-

Pentanol

Miscible Qualitative

Alcohols General Soluble / Miscible Qualitative

Ethers General Soluble / Miscible Qualitative

Ketones General Miscible Qualitative

Esters General Miscible Qualitative

Hydrocarbons General Good Solubility Qualitative

The versatile nature of glycol ethers allows them to be miscible with a broad range of organic

solvents, including alcohols, ethers, ketones, and esters.[4] It also exhibits good solubility in

hydrocarbons.[11]

Experimental Protocols for Solubility Determination
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Standardized methods are employed to determine the solubility and miscibility of chemical

substances like 2-propoxyethanol. The following are summaries of the most relevant

protocols.

Water Miscibility Testing (Based on ASTM D1722)
The American Society for Testing and Materials (ASTM) standard D1722 is a common method

for determining the water miscibility of water-soluble solvents.[1][11][12]

Objective: To qualitatively assess the miscibility of a solvent with water and detect the presence

of any water-immiscible contaminants.

Methodology Summary:

Apparatus: A clean, dry, glass-stoppered graduated cylinder (typically 250 mL) is used.

Reagents: The solvent to be tested (2-propoxyethanol) and reagent water (conforming to

Type IV or better of ASTM Specification D1193).

Procedure:

A specified volume of the solvent sample is measured into the graduated cylinder.

Reagent water is added to dilute the sample to a final volume that is typically ten times the

initial sample volume.

The cylinder is stoppered and inverted a set number of times (e.g., 10-20 times) to ensure

thorough mixing.

The resulting mixture is then allowed to stand for a specified period.

Interpretation: The mixture is visually inspected for any signs of turbidity, cloudiness, or the

formation of separate layers. If the mixture remains clear and homogeneous, the solvent is

considered miscible with water under the test conditions.

Water Solubility Determination (Based on OECD
Guideline 105)
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The Organisation for Economic Co-operation and Development (OECD) Guideline for the

Testing of Chemicals, Test No. 105, provides methods for determining the solubility of

substances in water.[2][3][13] Two primary methods are described: the Column Elution Method

and the Flask Method. Given the high solubility of 2-propoxyethanol, the Flask Method is the

more appropriate choice.

Objective: To quantitatively determine the saturation concentration of a substance in water at a

given temperature.

Methodology Summary (Flask Method):

Principle: A supersaturated solution or a solution with an excess of the test substance is

agitated at a constant temperature until equilibrium is reached. The concentration of the

substance in the aqueous phase is then determined.

Apparatus: A constant temperature bath, flasks with stoppers, a method for agitation (e.g.,

magnetic stirrer or shaker), and an analytical instrument suitable for quantifying the test

substance (e.g., gas chromatography, HPLC).

Procedure:

An amount of 2-propoxyethanol, in excess of its expected solubility, is added to a known

volume of water in a flask.

The flask is sealed and placed in a constant temperature bath (e.g., 20 °C).

The mixture is agitated for a sufficient time to reach equilibrium. This can be determined

by taking measurements at different time intervals (e.g., 24, 48, 72 hours) until the

concentration in solution remains constant.

Once equilibrium is established, the agitation is stopped, and the undissolved portion is

allowed to settle.

A sample of the clear, saturated aqueous solution is carefully withdrawn. To separate any

undissolved micro-droplets, centrifugation is often employed.
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The concentration of 2-propoxyethanol in the sampled aqueous phase is then measured

using a validated analytical method.

Data: The result is expressed as the mass of the substance per volume or mass of the

solvent (e.g., g/L or g/100g ). For a substance that is miscible, a saturation point will not be

reached.

Mandatory Visualizations
Logical Relationship of 2-Propoxyethanol's Miscibility
The following diagram illustrates the relationship between 2-propoxyethanol and its miscibility

with different classes of solvents, based on its chemical properties.

2-Propoxyethanol Miscibility Profile

Solute
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2-Propoxyethanol
(C5H12O2)

Polar Solvents
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Non-Polar Solvents

Good solubility in

Water Alcohols (Methanol, Ethanol) Ketones (Acetone) Hydrocarbons (Toluene, Hexane)
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Caption: Miscibility of 2-Propoxyethanol with solvent types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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